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Compound of Interest

Compound Name: 2-Dibenzothiophenebutanoic acid

Cat. No.: B11950334 Get Quote

CAS Number: 91034-92-3

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in 2-Dibenzothiophenebutanoic acid. Due to the

limited availability of specific experimental data for this compound in publicly accessible

literature, this guide provides foundational information and outlines general methodologies and

potential areas of investigation based on related chemical structures.

Chemical Identity and Properties
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Property Value Reference

CAS Number 91034-92-3 [1]

Molecular Formula C₁₆H₁₄O₂S [1]

Molecular Weight 270.35 g/mol [1]

IUPAC Name
4-(dibenzothiophen-2-

yl)butanoic acid
N/A

Canonical SMILES
C1=CC=C2C(=C1)C3=C(S2)C

=C(C=C3)CCCC(=O)O
N/A

Physical Description Solid (predicted) N/A

Solubility

Predicted to be soluble in

organic solvents like DMSO

and methanol.

N/A

Potential Biological Significance
While direct biological studies on 2-Dibenzothiophenebutanoic acid are not readily available,

the dibenzothiophene core is a recognized scaffold in medicinal chemistry. Derivatives of

dibenzothiophene have been investigated for a range of biological activities, including but not

limited to:

Antimicrobial and Antifungal Activity: The sulfur-containing heterocyclic ring system is a

common feature in various antimicrobial agents.

Enzyme Inhibition: The planar, aromatic structure of dibenzothiophene could facilitate binding

to the active sites of various enzymes.

Receptor Agonism/Antagonism: The rigid structure can be a basis for designing ligands for

various cellular receptors.

Given the structural similarity to other biologically active butanoic acid derivatives, 2-
Dibenzothiophenebutanoic acid could potentially interact with pathways regulated by short-

chain fatty acids (SCFAs). However, this remains speculative without direct experimental

evidence.
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Proposed Experimental Protocols
The following are generalized experimental protocols that could be adapted to investigate the

biological activity of 2-Dibenzothiophenebutanoic acid.

Synthesis of 2-Dibenzothiophenebutanoic Acid
A potential synthetic route could involve a Friedel-Crafts acylation of dibenzothiophene with

succinic anhydride, followed by a reduction of the resulting keto acid.

Workflow for a Potential Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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